Cas no 2137608-79-6 (1-{2-Azabicyclo[2.2.1]heptan-6-yl}-3-(propan-2-yl)urea)

• Product Name: 1-{2-Azabicyclo[2.2.1]heptan-6-yl}-3-(propan-2-yl)urea
• CAS No: 2137608-79-6
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 5991349
• PubChem ID: 165955747
• Update Time: 2025-08-04

1-{2-Azabicyclo[2.2.1]heptan-6-yl}-3-(propan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• EN300-765171
• 2137608-79-6
• 1-{2-azabicyclo[2.2.1]heptan-6-yl}-3-(propan-2-yl)urea
• 1-{2-Azabicyclo[2.2.1]heptan-6-yl}-3-(propan-2-yl)urea

• Inchi： 1S/C10H19N3O/c1-6(2)12-10(14)13-9-4-7-3-8(9)11-5-7/h6-9,11H,3-5H2,1-2H3,(H2,12,13,14)
• InChI Key： WLIPSPKCZKAPBI-UHFFFAOYSA-N
• SMILES： O=C(NC(C)C)NC1CC2CNC1C2

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.2Ų

Additional information on 1-{2-Azabicyclo[2.2.1]heptan-6-yl}-3-(propan-2-yl)urea

Introduction to 1-{2-Azabicyclo[2.2.1]heptan-6-yl}-3-(propan-2-yl)urea (CAS No. 2137608-79-6) and Its Emerging Applications in Chemical Biology

The compound 1-{2-Azabicyclo[2.2.1]heptan-6-yl}-3-(propan-2-yl)urea (CAS No. 2137608-79-6) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural framework, featuring a 2-Azabicyclo[2.2.1]heptan-6-yl moiety, combined with a propan-2-yl substituent on the urea group, has garnered attention for its versatile biological activities and synthetic utility.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The 2-Azabicyclo[2.2.1]heptan-6-yl scaffold, characterized by its rigid bicyclic structure, has been shown to enhance binding affinity and metabolic stability in small-molecule drugs. This motif is particularly intriguing due to its ability to mimic natural product scaffolds, which are often privileged in medicinal chemistry.

The urea functional group in the compound serves as a critical pharmacophore, contributing to hydrogen bonding interactions with biological targets such as enzymes and receptors. The presence of a propan-2-yl side chain further modulates the physicochemical properties of the molecule, influencing solubility, lipophilicity, and overall bioavailability. These structural features make 1-{2-Azabicyclo[2.2.1]heptan-6-yl}-3-(propan-2-yl)urea a promising candidate for further exploration in drug development.

In recent years, there has been growing interest in the development of novel scaffolds that can interact with biological targets in unique ways. The bicyclo[2.2.1]heptane core is known for its ability to adopt specific conformations that can fit into narrow binding pockets in proteins, making it an attractive scaffold for designing potent inhibitors or modulators. The incorporation of an azacyclic ring further enhances the rigidity and specificity of the molecule.

One of the most compelling aspects of 1-{2-Azabicyclo[2.2.1]heptan-6-yl}-3-(propan-2-yl)urea is its potential application in modulating enzyme activity. Enzymes play crucial roles in numerous biological pathways, and their inhibition or activation can have therapeutic implications. The compound’s ability to interact with enzyme active sites through multiple hydrogen bonding interactions suggests that it may be effective in modulating enzyme function.

Furthermore, the structural complexity of this compound allows for diverse derivatization strategies, enabling researchers to fine-tune its biological activity and pharmacokinetic properties. For instance, modifications to the propan-2-yl substituent or the urea group could lead to novel analogs with enhanced potency or selectivity against specific targets.

Recent studies have also explored the use of this compound as a tool for investigating protein-protein interactions (PPIs). PPIs are involved in a wide range of cellular processes and are often difficult to target with small molecules due to their large binding surfaces and lack of clear binding pockets. However, compounds like 1-{2-Azabicyclo[2.2.1]heptan-6-yl}-3-(propan-2-yl)urea, with their unique structural features, may provide new opportunities for disrupting these interactions.

The synthesis of this compound has been optimized for scalability and efficiency, making it accessible for both academic research and industrial applications. Advances in synthetic methodologies have allowed for the rapid construction of complex heterocyclic frameworks, enabling researchers to explore a broader range of chemical space.

In conclusion, 1-{2-Azabicyclo[2.2.1]heptan-6-yl}-3-(propan-2-yl)urea (CAS No. 2137608-79-6) represents a structurally unique and biologically relevant molecule with significant potential in chemical biology and drug discovery. Its rigid bicyclic scaffold combined with functional groups that promote hydrogen bonding interactions makes it an attractive candidate for further exploration as a therapeutic agent or research tool.